Cas no 3030-19-1 (Benzoic acid,6-amino-3-bromo-2-chloro-)

• Product Name: Benzoic acid,6-amino-3-bromo-2-chloro-
• CAS No: 3030-19-1
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD06409110
• CID: 313697
• PubChem ID: 6451499
• Update Time: 2025-04-19

Benzoic acid,6-amino-3-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,6-amino-3-bromo-2-chloro-
• 6-amino-3-bromo-2-chlorobenzoic acid
• Benzoic acid, 6-amino-3-bromo-2-chloro-
• 3030-19-1
• 6-amino-3-bromo-2-chlorobenzoicacid
• SY300205
• MFCD06409110
• DTXSID00184394
• SCHEMBL7773588
• F97480

• MDL： MFCD06409110
• Inchi： 1S/C7H5BrClNO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： AQQXRSNOIQEAMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1Cl)N

Computed Properties

• Exact Mass: 248.91925
• Monoisotopic Mass: 248.919219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.892
• Boiling Point: 374.1°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.679
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives